Cas no 383127-69-3 (2-(2,4-dichlorophenyl)pyrrolidine)

• Product name: 2-(2,4-dichlorophenyl)pyrrolidine
• CAS No: 383127-69-3
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 293194
• PubChem ID: 5210312

2-(2,4-dichlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-(2,4-dichlorophenyl)-
• 2-(2,4-Dichlorophenyl)pyrrolidine
• 2-(2,4-DICHLORO-PHENYL)-PYRROLIDINE
• AC1NPUHQ
• AG-A-27938
• BBL020773
• CTK6G7936
• MolPort-000-147-791
• STK893463
• FT-0759708
• MFCD02663507
• AKOS016343578
• CS-0271273
• A26423
• DTXSID20410187
• N10841
• SB48496
• PS-0003
• 383127-69-3
• EN300-1964505
• SCHEMBL19599013
• AKOS000155467
• BB 0249532
• 2-(2,4-dichlorophenyl)pyrrolidine

• MDL： MFCD02663507
• Inchi： 1S/C10H11Cl2N/c11-7-3-4-8(9(12)6-7)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key： WCTZJESQSBXRJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CCCN1)Cl

Computed Properties

• Exact Mass: 215.02700
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.250
• Boiling Point: 284 ºC
• Flash Point: 125 ºC
• PSA: 12.03000
• LogP: 3.74670

2-(2,4-dichlorophenyl)pyrrolidine Security Information

2-(2,4-dichlorophenyl)pyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2,4-dichlorophenyl)pyrrolidine

Comprehensive Overview of 2-(2,4-Dichlorophenyl)pyrrolidine (CAS No. 383127-69-3): Properties, Applications, and Research Insights

2-(2,4-Dichlorophenyl)pyrrolidine (CAS No. 383127-69-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrrolidine class, characterized by a five-membered nitrogen-containing ring, and is further functionalized with a 2,4-dichlorophenyl moiety. This combination of structural elements makes it a valuable intermediate for synthesizing more complex molecules with potential biological activity.

In recent years, the demand for heterocyclic compounds like 2-(2,4-dichlorophenyl)pyrrolidine has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications to the pyrrolidine ring or the dichlorophenyl group can lead to significant changes in pharmacological properties. This adaptability aligns with current trends in fragment-based drug design, where small molecular fragments are optimized to enhance binding affinity and selectivity.

The synthesis of CAS No. 383127-69-3 typically involves multi-step organic reactions, including cyclization and aryl substitution processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity, addressing the growing need for sustainable and efficient synthetic methods. These innovations are critical in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact.

From an application perspective, 2-(2,4-dichlorophenyl)pyrrolidine has shown promise in the development of central nervous system (CNS) therapeutics. Its pyrrolidine scaffold is a common motif in neuromodulators, and the dichlorophenyl group may contribute to lipophilicity, enhancing blood-brain barrier penetration. This has sparked interest in its potential role in treating neurodegenerative diseases, a field where unmet medical needs remain high.

Another area of exploration is the compound’s utility in agrochemical formulations. The 2,4-dichlorophenyl moiety is known for its herbicidal and fungicidal properties, and when combined with the pyrrolidine ring, it may offer novel modes of action against resistant pathogens. This aligns with global efforts to develop next-generation crop protection agents that are both effective and environmentally benign.

Analytical characterization of 2-(2,4-dichlorophenyl)pyrrolidine relies heavily on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure precise identification and quantification, which are essential for quality control in industrial and academic settings. The compound’s spectral data and physicochemical properties (e.g., melting point, solubility) are well-documented, facilitating its integration into broader research workflows.

In the context of intellectual property, several patents reference CAS No. 383127-69-3 as a key intermediate or active ingredient. This underscores its commercial relevance, particularly in sectors prioritizing innovative small molecules. Companies and institutions are actively investigating its derivatives for proprietary applications, reflecting the competitive landscape of chemical innovation.

Looking ahead, the future of 2-(2,4-dichlorophenyl)pyrrolidine research lies in interdisciplinary collaboration. Combining insights from computational chemistry, bioinformatics, and high-throughput screening could unlock new functionalities or optimize existing ones. As the scientific community continues to explore structure-based drug discovery and sustainable synthesis, this compound is poised to remain a focal point of cutting-edge research.